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Abstract

Avenaciolide is a naturally occurring bicyclic bis-lactone with significant antifungal and other
biological activities, making it a molecule of interest for therapeutic development. This technical
guide provides a comprehensive overview of the natural origins of Avenaciolide, the primary
microorganisms responsible for its production, and available methodologies for its study. This
document synthesizes current knowledge on the cultivation of producing organisms, extraction
and purification techniques, and the elucidated aspects of its biosynthetic pathway. While a
complete quantitative and procedural picture is still emerging in the public domain, this guide
serves as a foundational resource for researchers in the field.

Natural Origin and Producing Organisms

Avenaciolide is a secondary metabolite primarily produced by filamentous fungi. The
organisms known to synthesize this compound are found in diverse environments, from soil to
plant endophytes.

Primary Producing Organisms

The following table summarizes the key fungal species identified as producers of
Avenaciolide.
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Genus Species Isolation Source/Notes

First identified producer. The
Aspergillus Aspergillus avenaceus type strain MTCC 8404 is a

known producer.[1]

A known producer with its
Neosartorya fischeri biosynthetic gene cluster for

Avenaciolide identified.[2]

An endophytic fungus isolated
Seimatosporium Seimatosporium sp. from the medicinal plant
Hypericum perforatum.[3][4]

Biosynthesis of Avenaciolide

The biosynthesis of Avenaciolide in fungi has been the subject of genetic and biochemical
investigation. While the complete pathway is not fully elucidated in publicly available literature,
key enzymatic steps and the corresponding gene clusters have been identified in several
producing organisms.

Biosynthetic Gene Clusters

Genome mining has successfully identified the biosynthetic gene clusters for Avenaciolide in
both Aspergillus avenaceus and Neosartorya fischeri.[2] These clusters contain the genes
encoding the enzymes responsible for the step-wise synthesis of the Avenaciolide molecule.

Key Biosynthetic Steps

The formation of the characteristic a-methylene bis-y-butyrolactone skeleton of Avenaciolide is
a critical part of its biosynthesis. Research has identified two essential dioxygenase enzymes in
Neosartorya fischeri, FisJ1 and FisJ2, that are crucial for the formation of this core structure.[2]
The elucidation of the functions of these enzymes has been achieved through gene deletion
and biochemical characterization.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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